Methylcycloheptane-d3
Description
Methylcycloheptane-d3 is a deuterated cycloalkane derivative, where three hydrogen atoms in the methylcycloheptane structure are replaced with deuterium (D). This isotopic substitution enhances its utility in analytical chemistry, particularly in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, where deuterated compounds serve as internal standards or tracers in metabolic studies . According to CymitQuimica, this compound is commercially available at a premium price (1,573.00 € for 100 mg), reflecting its specialized applications in molecular research .
Properties
Molecular Formula |
C₈H₁₃D₃ |
|---|---|
Molecular Weight |
115.23 |
Synonyms |
Methyl-cycloheptane-d3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Table: Comparative Analysis
Key Findings and Insights
Deuterium Impact: this compound’s three deuterium atoms make it distinct from non-deuterated cycloalkanes like dimethylcyclopentane, enabling precise tracking in spectroscopic studies.
Cost Considerations : While 4-Fluorobenzyl-d6 Alcohol has higher deuterium content, its price per milligram is ~50% higher than this compound, reflecting differences in synthesis complexity .
Structural Flexibility : Compared to functionalized analogues like methylcyclohexanecarboxylate, this compound lacks polar groups, making it more suitable for hydrophobic environments in lipid studies.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
